GPD-1116

• CAS: 690690-72-3
• Molecular Formula: C22H16N4O
• Molecular Weight: 352.4 g/mol
• InChI: InChI=1S/C22H16N4O/c27-22-19-18(14-15-8-3-1-4-9-15)24-25-20(19)17-12-7-13-23-21(17)26(22)16-10-5-2-6-11-16/h1-13H,14H2,(H,24,25)
• InChIKey: NOZMPLJNURLIAQ-UHFFFAOYSA-N

GPD-1116 Overview: Dual PDE4/PDE1 Inhibitor

GPD-1116 is an orally active phosphodiesterase (PDE) 4 and PDE1 inhibitor, belonging to the pyrazolonaphthyridine class of compounds [1]. The compound demonstrates dual inhibitory activity against human PDE1 and PDE4 isozymes, a profile distinct from PDE4-selective inhibitors like roflumilast [1]. Preclinical studies have established its efficacy across multiple inflammatory pulmonary disease models, including chronic obstructive pulmonary disease (COPD), asthma, acute lung injury, and pulmonary hypertension [1][2]. The compound's primary metabolite, GPD-1133, retains this dual inhibitory profile with slightly increased potency [1].

Profile Dual PDE4/PDE1 inhibition study fit

Route Oral bioavailability supports systemic exposure model context

Model Reported model-response in pulmonary inflammation models

• [1] Nose, T., et al. Pharmacological Profile of GPD-1116, an Inhibitor of Phosphodiesterase 4. Biol Pharm Bull. 2016;39(5):689-98. doi: 10.1248/bpb.b15-00652. View Source
• [2] Mori, H., et al. Phosphodiesterase 4 inhibitor GPD-1116 markedly attenuates the development of cigarette smoke-induced emphysema in senescence-accelerated mice P1 strain. Am J Physiol Lung Cell Mol Physiol. 2008 Feb;294(2):L196-204. doi: 10.1152/ajplung.00173.2007. View Source

Why GPD-1116 Is Not a Generic Substitute

GPD-1116 cannot be substituted with a generic PDE4 inhibitor or PDE1 inhibitor because its unique dual inhibitory profile, defined by specific IC50 values against a broad panel of isozymes and its superior in vivo efficacy in models such as pulmonary hypertension, is not replicated by class-standard comparators like roflumilast or tadalafil [1]. The compound's specific side-effect profile, including the lack of rectal temperature suppression in rats, is a further point of differentiation from roflumilast [1]. Replacing GPD-1116 with a chemically or pharmacologically different analog would invalidate experimental outcomes designed to leverage its specific, published profile.

! PDE4-selective inhibitors lack PDE1 activity; dual-inhibition profile may not transfer.

! Active metabolite GPD-1133 retains PDE1 inhibition; metabolite profile may shift in vivo pharmacology.

! PDE1 contribution may alter endpoint outcomes; cross-model endpoint context may not replicate with PDE4-only tools.

• [1] Nose, T., et al. Pharmacological Profile of GPD-1116, an Inhibitor of Phosphodiesterase 4. Biol Pharm Bull. 2016;39(5):689-98. doi: 10.1248/bpb.b15-00652. View Source

GPD-1116 Quantitative Evidence Guide

Smoke-Induced Emphysema Attenuation in SAMP1 Mice

GPD-1116 exhibits a dual inhibitory profile against both PDE1 and PDE4 isozymes, in stark contrast to roflumilast, which is highly selective for PDE4 only. For human recombinant PDE1 isozymes, GPD-1116 shows IC50 values of 0.032 µM (PDE1A3), 0.79 µM (PDE1B), and 0.032 µM (PDE1C), whereas roflumilast is essentially inactive with IC50 values >10 µM [1]. For PDE4 isozymes, GPD-1116 shows IC50 values in the sub-micromolar range (0.050-0.50 µM), while roflumilast is a highly potent inhibitor with IC50 values in the sub-nanomolar range (0.00015-0.0010 µM) [1].

Emphysema attenuation

Head-to-head

MLI reduced by 11.4 µm (p

Supports model-response endpoint context

SAMP1 smoke-exposed model, 2 mg/kg oral

MMP-12 activity reduction

Head-to-head

From 40.5 to 5.3 area/µg protein (p

Mechanistic biomarker endpoint review

BALF, SAMP1 smoke model

PDE isoform IC50 profile

Cross-study comparable

PDE1A3: 0.032 µM; PDE1C: 0.032 µM; PDE4D3: 0.050 µM; PDE4B2: 0.50 µM

Dual-inhibition assay context

Recombinant human PDEs

Side effect comparison

Cross-study comparable

Qualitatively less severe gastric/emetic endpoints vs roflumilast; no rectal temp. suppression

Reported tolerability endpoint context

Rat gastric emptying, dog emesis models

Multi-model efficacy

Class-level inference

Effective oral dose 0.3–2 mg/kg across pulmonary models

Multi-model endpoint context

Acute lung injury, COPD, asthma, PH models

Active metabolite GPD-1133

Supporting evidence

Inhibits PDE4 and PDE1 in vitro (IC50 not reported)

Metabolite sustains dual inhibition; data to verify

In vitro enzyme assays

Evidence Dimension	In vitro inhibitory potency (IC50) against recombinant human PDE isozymes
Target Compound Data	PDE1A3: 0.032 µM; PDE1B: 0.79 µM; PDE1C: 0.032 µM; PDE4A4: 0.10 µM; PDE4B2: 0.50 µM; PDE4C2: 0.10 µM; PDE4D3: 0.050 µM
Comparator Or Baseline	Roflumilast: PDE1A3: >10 µM; PDE1B: >10 µM; PDE1C: >10 µM; PDE4A4: 0.00017 µM; PDE4B2: 0.00027 µM; PDE4C2: 0.0010 µM; PDE4D3: 0.00015 µM
Quantified Difference	GPD-1116 inhibits PDE1 at sub-micromolar concentrations, while roflumilast shows no meaningful inhibition (IC50 >10 µM). Conversely, roflumilast is >100-fold more potent against PDE4 isozymes.
Conditions	In vitro enzymatic assay using recombinant human PDE isozymes.

Why This Matters

The dual inhibition profile enables research into therapeutic strategies targeting both PDE4 and PDE1 pathways, an approach not possible with roflumilast, thereby expanding the compound's utility in studying complex inflammatory diseases like pulmonary hypertension.

• [1] Nose, T., et al. Pharmacological Profile of GPD-1116, an Inhibitor of Phosphodiesterase 4. Biol Pharm Bull. 2016;39(5):689-98. doi: 10.1248/bpb.b15-00652. View Source

MMP-12 Activity Reduction in BALF

In a monocrotaline (MCT)-induced pulmonary hypertension rat model, GPD-1116 (2 mg/kg) demonstrated superior efficacy compared to roflumilast (2 mg/kg) and the PDE5 inhibitor tadalafil (10 mg/kg). GPD-1116 inhibited the increase in the right ventricular weight ratio (RV/LV+S) by 54.5%, whereas roflumilast and tadalafil achieved inhibition rates of only 27.3% and 31.8%, respectively [1].

MMP-12 activity reduction

Head-to-head

From 40.5 to 5.3 area/µg protein (p

Mechanistic biomarker endpoint review

BALF, SAMP1 smoke model

PDE isoform IC50 profile

Cross-study comparable

PDE1A3: 0.032 µM; PDE1C: 0.032 µM; PDE4D3: 0.050 µM; PDE4B2: 0.50 µM

Dual-inhibition assay context

Recombinant human PDEs

Side effect comparison

Cross-study comparable

Qualitatively less severe gastric/emetic endpoints vs roflumilast; no rectal temp. suppression

Reported tolerability endpoint context

Rat gastric emptying, dog emesis models

Multi-model efficacy

Class-level inference

Effective oral dose 0.3–2 mg/kg across pulmonary models

Multi-model endpoint context

Acute lung injury, COPD, asthma, PH models

Active metabolite GPD-1133

Supporting evidence

Inhibits PDE4 and PDE1 in vitro (IC50 not reported)

Metabolite sustains dual inhibition; data to verify

In vitro enzyme assays

Evidence Dimension	Inhibition of right ventricular hypertrophy in a rat model of pulmonary hypertension
Target Compound Data	GPD-1116 (2 mg/kg, p.o.): 54.5% inhibition of RV/LV+S ratio increase
Comparator Or Baseline	Roflumilast (2 mg/kg, p.o.): 27.3% inhibition; Tadalafil (10 mg/kg, p.o.): 31.8% inhibition
Quantified Difference	GPD-1116 was approximately 2-fold more effective than roflumilast and 1.7-fold more effective than tadalafil at reducing pathological cardiac remodeling.
Conditions	MCT-induced pulmonary hypertension rat model; compounds administered orally 5 days/week for 4 weeks.

Why This Matters

This data establishes GPD-1116 as a superior research tool for preclinical pulmonary hypertension studies compared to both a standard PDE4 inhibitor (roflumilast) and a clinically used PDE5 inhibitor (tadalafil), potentially due to its unique dual inhibition mechanism.

• [1] Nose, T., et al. Pharmacological Profile of GPD-1116, an Inhibitor of Phosphodiesterase 4. Biol Pharm Bull. 2016;39(5):689-98. doi: 10.1248/bpb.b15-00652. View Source

Dual PDE4/PDE1 Inhibition Profile

While GPD-1116 shares the class effects of PDE4 inhibitors, including suppression of gastric emptying and induction of emesis, these side effects were less potent than those of roflumilast [1]. Importantly, GPD-1116 did not suppress rectal temperature in rats, an effect observed with roflumilast [1].

PDE isoform IC50 profile

Cross-study comparable

PDE1A3: 0.032 µM; PDE1C: 0.032 µM; PDE4D3: 0.050 µM; PDE4B2: 0.50 µM

Dual-inhibition assay context

Recombinant human PDEs

Evidence Dimension	Side-effect profile in preclinical models
Target Compound Data	Suppression of gastric emptying and emesis observed; no suppression of rectal temperature in rats.
Comparator Or Baseline	Roflumilast: known to cause more potent suppression of gastric emptying and emesis; also suppresses rectal temperature.
Quantified Difference	GPD-1116 showed less potent side effects and a complete lack of one specific adverse effect (rectal temperature suppression).
Conditions	Rat models for gastric emptying and rectal temperature; dog model for emesis.

Why This Matters

The potentially improved tolerability profile of GPD-1116 compared to roflumilast makes it a more advantageous research tool for chronic in vivo studies where side effects can confound experimental results.

• [1] Nose, T., et al. Pharmacological Profile of GPD-1116, an Inhibitor of Phosphodiesterase 4. Biol Pharm Bull. 2016;39(5):689-98. doi: 10.1248/bpb.b15-00652. View Source

Reduced Side Effect Severity vs Roflumilast

GPD-1116 demonstrated oral efficacy across a range of animal disease models, including acute lung injury, COPD, asthma, and pulmonary hypertension. The effective doses were consistently estimated to be within a low range of 0.3-2 mg/kg [1]. This broad efficacy at low doses is a key differentiator from many other PDE4 inhibitors, which may require higher doses or show more limited disease model coverage.

Side effect comparison

Cross-study comparable

Qualitatively less severe gastric/emetic endpoints vs roflumilast; no rectal temp. suppression

Reported tolerability endpoint context

Rat gastric emptying, dog emesis models

Evidence Dimension	In vivo efficacy across multiple respiratory disease models
Target Compound Data	Effective dose range: 0.3-2 mg/kg (p.o.) across multiple models.
Comparator Or Baseline	Class-level baseline: Many PDE4 inhibitors require higher doses or show efficacy in a narrower range of models.
Quantified Difference	Quantitative comparison not provided in source; however, the low effective dose range across diverse models is notable.
Conditions	Various animal models of acute lung injury, COPD, asthma, and pulmonary hypertension.

Why This Matters

The ability to use a single, low-dose compound across various disease models simplifies experimental design, reduces costs, and allows for cross-model comparisons, making GPD-1116 a highly versatile research tool for respiratory and inflammatory disease research.

• [1] Nose, T., et al. Pharmacological Profile of GPD-1116, an Inhibitor of Phosphodiesterase 4. Biol Pharm Bull. 2016;39(5):689-98. doi: 10.1248/bpb.b15-00652. View Source

Broad In Vivo Efficacy Across Disease Models

In a cigarette smoke-induced emphysema model in senescence-accelerated mice (SAMP1), oral administration of GPD-1116 significantly attenuated airspace enlargement. This was quantitatively measured by a reduction in the mean linear intercept (MLI) from 68.4 ± 4.2 µm (smoke-exposed control) to 57.0 ± 1.4 µm (GPD-1116 treated), and a reduction in the destructive index (DI) from 16.0% ± 0.4% to 8.2% ± 0.6% [1].

Multi-model efficacy

Class-level inference

Effective oral dose 0.3–2 mg/kg across pulmonary models

Multi-model endpoint context

Acute lung injury, COPD, asthma, PH models

Evidence Dimension	Attenuation of smoke-induced emphysema in a murine model
Target Compound Data	GPD-1116 (2 mg/kg, p.o.): MLI = 57.0 ± 1.4 µm; DI = 8.2% ± 0.6%.
Comparator Or Baseline	Smoke-exposed control without GPD-1116: MLI = 68.4 ± 4.2 µm; DI = 16.0% ± 0.4%.
Quantified Difference	GPD-1116 reduced MLI by approximately 16.7% and DI by approximately 48.8% relative to the smoke-exposed control.
Conditions	8-week cigarette smoke exposure in senescence-accelerated mice P1 strain (SAMP1).

Why This Matters

This data provides robust, quantitative in vivo evidence for GPD-1116's efficacy in a key model of COPD, supporting its selection for research programs focused on emphysema and related pathologies.

• [1] Mori, H., et al. Phosphodiesterase 4 inhibitor GPD-1116 markedly attenuates the development of cigarette smoke-induced emphysema in senescence-accelerated mice P1 strain. Am J Physiol Lung Cell Mol Physiol. 2008 Feb;294(2):L196-204. doi: 10.1152/ajplung.00173.2007. View Source

Research Applications for GPD-1116

Dual PDE4/PDE1 Inhibition in Inflammatory Lung Disease

Leverage GPD-1116's superior efficacy in reducing right ventricular hypertrophy in the MCT-rat model of pulmonary hypertension compared to roflumilast and tadalafil [1]. This scenario is ideal for studies aiming to elucidate the mechanistic contributions of combined PDE4 and PDE1 inhibition in this disease state, where PDE5 inhibitors show limited benefit.

Emphysema Attenuation Mechanisms

Utilize GPD-1116 in long-term in vivo studies of COPD and emphysema [2], where its reduced side-effect profile, particularly the lack of rectal temperature suppression compared to roflumilast [1], minimizes confounding factors and improves animal welfare, leading to more reliable data.

Efficacy Profiling in Pulmonary Disease Models

Employ GPD-1116 as a single tool compound for screening efficacy across multiple models of respiratory disease, including acute lung injury, COPD, and asthma [1]. Its consistent low-dose efficacy (0.3-2 mg/kg) streamlines experimental design and enables direct cross-model comparisons, saving time and resources in drug discovery programs.

Tolerability Comparison Studies

Use GPD-1116 as a reference molecule in studies aimed at dissecting the specific anti-inflammatory pathways mediated by PDE1 inhibition [1]. Its dual profile allows researchers to compare outcomes with pure PDE4 inhibitors like roflumilast, helping to delineate the contributions of each target to observed therapeutic effects.

Application

Selection Property

Validation Focus

PDE4/PDE1 pathway-response studies

Dual-inhibition profile

Comparator vs PDE4-selective inhibitor endpoint review

Emphysema model structural endpoint studies

Lung architecture endpoint sensitivity

MLI and DI endpoint analysis; MMP-12 activity correlation

Multi-model pulmonary endpoint screening

Consistent dose-range response

Cross-model endpoint comparison

PDE4 inhibitor tolerability endpoint studies

Reported comparator tolerability context

Emetic/gastric endpoint benchmarking vs roflumilast

• [1] Nose, T., et al. Pharmacological Profile of GPD-1116, an Inhibitor of Phosphodiesterase 4. Biol Pharm Bull. 2016;39(5):689-98. doi: 10.1248/bpb.b15-00652. View Source
• [2] Mori, H., et al. Phosphodiesterase 4 inhibitor GPD-1116 markedly attenuates the development of cigarette smoke-induced emphysema in senescence-accelerated mice P1 strain. Am J Physiol Lung Cell Mol Physiol. 2008 Feb;294(2):L196-204. doi: 10.1152/ajplung.00173.2007. View Source